molecular formula C20H16N2O2 B8677504 Methyl 1-(2-methylquinolin-4-yl)-1H-indole-3-carboxylate CAS No. 649539-20-8

Methyl 1-(2-methylquinolin-4-yl)-1H-indole-3-carboxylate

Cat. No.: B8677504
CAS No.: 649539-20-8
M. Wt: 316.4 g/mol
InChI Key: XDXBVWXVAYMLGN-UHFFFAOYSA-N
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Description

Methyl 1-(2-methylquinolin-4-yl)-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C20H16N2O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

649539-20-8

Molecular Formula

C20H16N2O2

Molecular Weight

316.4 g/mol

IUPAC Name

methyl 1-(2-methylquinolin-4-yl)indole-3-carboxylate

InChI

InChI=1S/C20H16N2O2/c1-13-11-19(15-8-3-5-9-17(15)21-13)22-12-16(20(23)24-2)14-7-4-6-10-18(14)22/h3-12H,1-2H3

InChI Key

XDXBVWXVAYMLGN-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=CC=C2C(=C1)N3C=C(C4=CC=CC=C43)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 mmol (175 mg) of 1H-indole-3-carboxylic acid methyl ester, 1.1 mmol (195 mg) of 4-chloro-2-methyl-quinoline and 1.2 mmol (390 mg) of Cs2CO3 are suspended in 3 ml of dry DMF. The mixture is stirred for 60 h at 80° C. under argon, allowed to cool to room temperature, and diluted with water (20 ml). Part of the product precipitates and is filtered off, the filtrate is extracted twice with ethyl acetate (20 ml portions). The combined extracts are dried over anhydrous Na2SO4 and evaporated. The residue is combined with the precipitate and purified by prep. HPLC to yield 1-(2-methyl-quinolin-4-yl)-1H-indole-3-carboxylic acid methyl ester (MS molpeak 316.12 (M+H, electrospray ionisation)) as an off-white foam after freeze-drying.
Quantity
175 mg
Type
reactant
Reaction Step One
Quantity
195 mg
Type
reactant
Reaction Step Two
Name
Cs2CO3
Quantity
390 mg
Type
reactant
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five

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